Cas no 1804495-28-0 (Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate)

• Product Name: Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate
• CAS No: 1804495-28-0
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4874015
• Update Time: 2025-10-22

Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-8(16)3-7-9(10(12)13)6(4-14)5-15-11(7)17/h5,10H,2-3H2,1H3,(H,15,17)
• InChI Key： QQBGCBIAJFLCCS-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CNC(C=1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 486
• XLogP3: 0
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate

Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate: A Comprehensive Overview

Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate, identified by the CAS number 1804495-28-0, is a complex organic compound with a diverse range of applications in various scientific and industrial fields. This compound, often abbreviated as ECDFHAc, has garnered significant attention due to its unique chemical properties and potential uses in drug discovery, material science, and environmental chemistry.

The molecular structure of ECDFHAc consists of a pyridine ring substituted with a cyano group at the 5-position, a difluoromethyl group at the 4-position, a hydroxyl group at the 2-position, and an acetate ester group at the 3-position. This substitution pattern imparts the compound with distinctive electronic and steric properties, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of ECDFHAc in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and anti-cancer drug design. The presence of the cyano and difluoromethyl groups enhances the compound's ability to interact with biological targets, making it a valuable intermediate in medicinal chemistry.

In addition to its pharmaceutical applications, ECDFHAc has shown promise in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of semiconducting materials for flexible electronics. Recent advancements in this area have demonstrated that derivatives of ECDFHAc can exhibit desirable charge transport characteristics, paving the way for innovative applications in next-generation electronic devices.

The synthesis of ECDFHAc involves a multi-step process that typically begins with the preparation of the pyridine derivative followed by successive substitutions and esterifications. Recent research has focused on optimizing these synthetic pathways to improve yield and reduce costs, making ECDFHAc more accessible for large-scale production.

From an environmental perspective, understanding the fate and behavior of ECDFHAc in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that under certain conditions, ECDFHAc can undergo biodegradation or photodegradation, reducing its persistence in the environment. These findings are essential for guiding responsible use and disposal practices.

In conclusion, Ethyl 5-cyano-4-(difluoromethyl)-2-hydroxypyridine-3-acetate (ECDFHAc) is a multifaceted compound with significant potential across various disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application research, positions it as a key player in future scientific developments.